5-Bromo-2-chloro-6-methylnicotinic acid
Overview
Description
5-Bromo-2-chloro-6-methylnicotinic acid is a derivative of nicotinic acid .
Synthesis Analysis
The synthesis of this compound involves custom services and research use . It is available for bulk manufacturing and procurement .Molecular Structure Analysis
The molecular formula of this compound is C7H5BrClNO2 . Its molecular weight is 250.48 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 250.48 g/mol. It is a light yellow to yellow powder or crystals .Scientific Research Applications
Electrocatalytic Synthesis and Applications
Research has explored the electrocatalytic synthesis of nicotinic acid derivatives, which can be applied in various fields, including medicinal chemistry and material science. For example, the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in ionic liquid has been investigated, yielding 6-aminonicotinic acid with high selectivity and yield under mild conditions. This process avoids the use of volatile and toxic solvents and catalysts, highlighting a green chemistry approach (Feng et al., 2010).
Bifunctional Chelators for Technetium
The synthesis and evaluation of analogues of HYNIC (hydrazinonicotinic acid) as bifunctional chelators for technetium have been studied. These chelators are used in synthesizing bioconjugates for radiolabelling with Tc-99m, demonstrating the importance of such compounds in the development of diagnostic radiopharmaceuticals (Meszaros et al., 2011).
Environmental Friendly Synthesis Methods
In the pursuit of more environmentally friendly synthesis methods, the preparation of 5-methyl-3-(bromomethyl)pyridine hydrobromide from 5-methylnicotinic acid has been reported. This process is noted for its simplicity, efficiency, and reduced environmental impact (Guo et al., 2015).
Supramolecular Assembly
The supramolecular assembly involving silver(I) coordination compounds with 2-chloro-6-methylnicotinic acid showcases the complexity and diversity in structures that can be achieved. This research highlights the potential for designing novel materials and exploring interactions within supramolecular chemistry (Aakeröy & Beatty, 1999).
Antibacterial Activity
Synthesis and characterization of derivatives, including 5-bromonicotinic acid [1-(4-chlorophenyl)methylidene]hydrazide monohydrate methanol solvate, have been conducted. Such compounds have been evaluated for their antibacterial activity, indicating potential applications in the development of new antimicrobial agents (Li, 2009).
Mechanism of Action
Safety and Hazards
The safety information for 5-Bromo-2-chloro-6-methylnicotinic acid includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P305, P338, P351 . It’s important to avoid contact with skin and eyes, formation of dust and aerosols, and to use non-sparking tools .
Properties
IUPAC Name |
5-bromo-2-chloro-6-methylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrClNO2/c1-3-5(8)2-4(7(11)12)6(9)10-3/h2H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCRXOERAOBJTJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=N1)Cl)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801224815 |
Source
|
| Record name | 5-Bromo-2-chloro-6-methyl-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801224815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1256809-64-9 |
Source
|
| Record name | 5-Bromo-2-chloro-6-methyl-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256809-64-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2-chloro-6-methyl-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801224815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-2-chloro-6-methylpyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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